Cas no 406189-04-6 (5-Chloro-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-Chloro-1-methyl-1H-pyrazol-4-amine
• CAS No: 406189-04-6
• MF: C₄H₆ClN₃
• MW: 131.563539028168
• MDL: MFCD19214140
• CID: 2124882
• PubChem ID: 17854748
• Update Time: 2025-09-17

5-Chloro-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 5-chloro-1-methyl-
• HHGWNOSKFDRZHS-UHFFFAOYSA-N
• 4-amino-5-chloro-1-methylpyrazole
• DA-06077
• EN300-305744
• CS-0058327
• F93740
• 406189-04-6
• SCHEMBL4538781
• 5-chloro-1-methylpyrazol-4-amine
• AKOS006347459
• 5-Chloro-1-methyl-1H-pyrazol-4-amine

• MDL： MFCD19214140
• Inchi： 1S/C4H6ClN3/c1-8-4(5)3(6)2-7-8/h2H,6H2,1H3
• InChI Key： HHGWNOSKFDRZHS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN1C)N

Computed Properties

• Exact Mass: 131.0250249g/mol
• Monoisotopic Mass: 131.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: 0.5